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Compound of Interest

Compound Name:
Fmoc-Gly-Gly-Gly-NH-PEG4-C2-

COOH

Cat. No.: B12385560 Get Quote

An in-depth guide to the calculation of the molecular weight of Fmoc-Gly-Gly-Gly-NH-PEG4-
C2-COOH is presented for researchers, scientists, and professionals in drug development. This

document outlines the systematic process of determining the molecular weight by dissecting

the molecule into its constituent components and accounting for the mass changes during

synthesis.

Component Analysis and Molecular Weights
The target molecule, Fmoc-Gly-Gly-Gly-NH-PEG4-C2-COOH, is a complex structure

comprising a protecting group, a peptide chain, and a PEGylated linker. To accurately calculate

its molecular weight, we first identify the molecular formula and weight of each component.

Component Chemical Formula
Molecular Weight (
g/mol )

Source

Fmoc-Gly-Gly-Gly-OH C₂₁H₂₁N₃O₆ 411.40 [1]

H₂N-PEG4-C2-COOH C₁₁H₂₃NO₆ 265.31 [2][3]

Water (H₂O) H₂O 18.015

The synthesis of the final molecule involves the formation of an amide bond between the

terminal carboxylic acid of the triglycine peptide (Fmoc-Gly-Gly-Gly-OH) and the primary amine
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of the PEG linker (H₂N-PEG4-C2-COOH). This condensation reaction results in the elimination

of one molecule of water.

Calculation of the Final Molecular Weight
The molecular weight of the final product is calculated by summing the molecular weights of the

reactants and subtracting the molecular weight of the water molecule that is removed during

the amide bond formation.

Molecular Weight Calculation:

MW (Fmoc-Gly-Gly-Gly-OH) + MW (H₂N-PEG4-C2-COOH) - MW (H₂O) = Final MW

411.40 g/mol + 265.31 g/mol - 18.015 g/mol = 658.695 g/mol

To verify this, we can determine the molecular formula of the final product and calculate its

molecular weight from the atomic masses of its constituent elements.

Molecular Formula Calculation:

Formula (Fmoc-Gly-Gly-Gly-OH) + Formula (H₂N-PEG4-C2-COOH) - Formula (H₂O) = Final

Formula

(C₂₁H₂₁N₃O₆) + (C₁₁H₂₃NO₆) - (H₂O) = C₃₂H₄₂N₄O₁₁

Final Molecular Weight from Formula:

C: 32 x 12.011 = 384.352

H: 42 x 1.008 = 42.336

N: 4 x 14.007 = 56.028

O: 11 x 15.999 = 175.989

Total Molecular Weight = 658.705 g/mol
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The slight difference between the two calculated values is due to rounding in the molecular

weights of the initial components. The value derived from the final molecular formula is the

more precise of the two.

Experimental Protocols
The determination of the molecular weight of a synthesized compound like Fmoc-Gly-Gly-Gly-
NH-PEG4-C2-COOH is typically confirmed experimentally using mass spectrometry.

Protocol for Mass Spectrometry Analysis:

Sample Preparation: A small amount of the purified compound is dissolved in a suitable

solvent, such as acetonitrile or a mixture of water and acetonitrile, often with a small amount

of an acid like formic acid to promote ionization.

Instrumentation: A high-resolution mass spectrometer, such as an Electrospray Ionization

Time-of-Flight (ESI-TOF) or Orbitrap mass spectrometer, is used.

Method: The sample solution is introduced into the mass spectrometer. In ESI, the sample is

sprayed into the source, where it is ionized. The ions are then transferred into the mass

analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured. For singly charged

ions ([M+H]⁺), the m/z value is equivalent to the molecular weight plus the mass of a proton.

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to

the molecular ion of the target compound. The experimentally determined molecular weight

is then compared to the calculated theoretical molecular weight to confirm the identity and

purity of the compound.

Visualization of Molecular Assembly
The following diagram illustrates the logical workflow for calculating the molecular weight of the

target compound.
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Reactants

Reaction

Byproduct Final Product

Fmoc-Gly-Gly-Gly-OH
MW = 411.40 g/mol

C₂₁H₂₁N₃O₆

Amide Bond Formation
(Condensation)

H₂N-PEG4-C2-COOH
MW = 265.31 g/mol

C₁₁H₂₃NO₆

Water (H₂O)
MW = 18.015 g/mol

- H₂O

Fmoc-Gly-Gly-Gly-NH-PEG4-C2-COOH
Calculated MW = 658.705 g/mol

C₃₂H₄₂N₄O₁₁

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Fmoc-Gly-Gly-Gly-NH-PEG4-C2-
COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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